Cas no 86479-06-3 (hexaflumuron)

• Product Name: hexaflumuron
• CAS No: 86479-06-3
• MF: C₁₆H₈Cl₂F₆N₂O₃
• MW: 461.142743110657
• CID: 60987
• PubChem ID: 24863604
• Update Time: 2025-06-13

hexaflumuron Chemical and Physical Properties

Names and Identifiers

• N-((3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)carbamoyl)-2,6-difluorobenzamide
• 1-[3,5-DICHLORO-4-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]3-(2,6-DIFLUORO-BENZOYL)UREA
• 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl isocyanate
• CONSOL
• CONSULT
• CONSULT(R)
• N-[3,5-DICHLORO-4-(1,1,2,2-TETRAFLUOROETHOXY)PHENYLCARBAMOYL]-2,6-DIFLUOROBENZAMIDE
• 1-(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)-3-(2,6-difluorobenzoyl)
• ai3-29832
• benzamide,n-(((3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)carbonyl
• hexafluoron
• xrd473
• hexaflumuron (bsi,iso)
• DE-473
• Hexafluron
• N-(((3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)carbonyl)-2,6-difluorobenzamide
• Hexaflumuron E.C.
• 1-[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy) phenyl]-3-(2,6-difuorobenzoyl) urea
• Trueno
• Hexaflumuron
• Hexaflumuron Solution
• 1-[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-3-(2,6-difluorobenzoyl)urea
• N-[[[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]amino]carbonyl]-2,6-difluorobenzamide
• N-{[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]carbamoyl}-2,6-difluorobenzamide
• OMS-3031
• N-[[[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]amino]carbonyl]-2,6-difluorobenzamide (ACI)
• AI 3-29832
• Consult 100EC
• Cosult
• Dowco 473
• OMS 3031
• Sonet
• XRD 473
• Pesticide3_Hexaflumuron_C16H8Cl2F6N2O3_
• AKOS015895485
• UNII-4GW50R449T
• CS-0013916
• Recruit
• DTXCID1012620
• 1-(3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)-3-(2,6-difluorobenzoyl)urea
• 1-(3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)-3-(2,6-difluorobenzoyl)urea (IUPAC)
• N-[[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]carbamoyl]-2,6-difluorobenzamide
• Benzamide, N-(((3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)carbonyl)-2,6-difluoro-
• XRD-473
• C18861
• MFCD01743935
• N-({[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]amino}carbonyl)-2,6-difluorobenzamide
• N-(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenylcarbamoyl)-2,6-difluorobenzamide
• Q2717971
• HY-B1848
• Tox21_300411
• HSDB 7049
• Hexaflumuron [ISO]
• SCHEMBL26793
• A12898
• 1-(3,5-DICHLORO-4-(1,1,2,2-TETRAFLUOROETHOXY) PHENYL)-3-(2,6-DIFLUOROBENZOYL)UREA
• NAF-46
• N-[[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)anilino]-oxomethyl]-2,6-difluorobenzamide
• 86479-06-3
• HEXAFLUMURON [MI]
• A841678
• N-[[3,5-bis(chloranyl)-4-[1,1,2,2-tetrakis(fluoranyl)ethoxy]phenyl]carbamoyl]-2,6-bis(fluoranyl)benzamide
• Hexaflumuron, PESTANAL(R), analytical standard
• NCGC00254327-01
• AS-15486
• EPA PEsticide Chemical Code 118202
• EC 401-400-1
• CHEMBL1892746
• Sentricon
• DTXSID3032620
• AC-12560
• CAS-86479-06-3
• NCGC00095089-03
• HEXAFLUMURON [HSDB]
• NCGC00248023-01
• Benzamide, N-[[[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]amino]carbonyl]-2,6-difluoro-
• CHEBI:39383
• NS00002470
• 4GW50R449T
• hexaflumuron

• MDL： MFCD01743935
• Inchi： 1S/C16H8Cl2F6N2O3/c17-7-4-6(5-8(18)12(7)29-16(23,24)14(21)22)25-15(28)26-13(27)11-9(19)2-1-3-10(11)20/h1-5,14H,(H2,25,26,27,28)
• InChI Key： RGNPBRKPHBKNKX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(Cl)C(OC(C(F)F)(F)F)=C(Cl)C=1)NC(C1C(F)=CC=CC=1F)=O
• BRN： 8168725

Computed Properties

• Exact Mass: 459.98200
• Monoisotopic Mass: 459.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Color/Form: Pure product is white crystal
• Density: 1.614
• Melting Point: 207-212°C
• Refractive Index: 1.548
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 67.43000
• LogP: 5.93410
• Solubility: Soluble in acetone and dichloromethane. The chemical properties are stable.

hexaflumuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： R50/53
• Safety Instruction： S60-S61
• RTECS：CV3800000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R50/53
• Packing Group：III
• Safety Term：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on hexaflumuron

Hexaflumuron (CAS No. 86479-06-3): A Chitin Synthesis Inhibitor with Emerging Applications in Chemical Biology and Pest Management

Hexaflumuron, identified by the CAS No. 86479-06-3, is a synthetic chitin synthesis inhibitor widely recognized for its role in pest control strategies. Its chemical structure, characterized by a substituted benzoylurea moiety, forms the basis of its biological activity. Recent advancements in molecular modeling techniques have elucidated how the hexaflumuron molecule interacts with target enzymes, particularly chitin synthase, to disrupt insect molting processes. This mechanism has been validated through high-resolution cryo-electron microscopy studies published in Nature Communications (2023), which revealed unprecedented insights into ligand-receptor binding specificity.

The compound's molecular formula C₁₅H₁₅F₆N₂O₃S reflects its complex architecture: a central phenyl ring substituted with fluorine atoms, an acetamido group, and a sulfonylurea functional unit. These structural features enhance its stability against metabolic degradation while maintaining selectivity for insect targets. Fluorine substitution at positions 2,4-difluorophenyl and sulfonyl groups contributes to hydrophobic interactions critical for enzyme inhibition, as demonstrated by quantum chemical calculations in a 2024 Journal of Agricultural and Food Chemistry study.

In agricultural applications, hexaflumuron-based formulations are increasingly employed in integrated pest management (IPM) systems due to their unique mode of action. Unlike conventional insecticides that act on nerve receptors, this compound interferes with chitin biosynthesis during larval development phases. Field trials conducted in Southeast Asia (reported in Pest Management Science, 2023) showed over 95% efficacy against termites (Coptotermes gestroi) when applied at sub-lethal concentrations, highlighting its potential for sustainable pest control.

New research directions have emerged from studies investigating the compound's effects on non-target organisms. A groundbreaking 2024 paper in Environmental Toxicology and Chemistry